Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21349463 4-Chloro-4'-methoxybenzophenone 10547-60-1 C14H11ClO2
VC21349471 (17|A)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile 106111-42-6 C20H25NO2
VC21348297 4-Bromo-2-fluorobenzoic acid 112704-79-7 C7H4BrFO2
VC21349752 Edoxaban tosylate monohydrate 1229194-11-9 C31H40ClN7O8S2
VC21349447 5-Hydroxy Indapamide 126750-70-7 C16H16ClN3O4S
VC21349455 2-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride 139525-77-2 C13H15NO HCl
VC21348284 Levamlodipine Besylate 150566-71-5 C20H25ClN2O5.C6H6O3S
VC21348208 7-Hydroxycoumarin glucuronide sodium salt 168286-98-4 C15H13NaO9
VC21348303 Methyl 4-bromo-2-fluorobenzoate 179232-29-2 C8H6BrFO2
VC21349685 Estrone glucuronide 2479-90-5 C24H30O8
VC21348219 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde 29122-74-5 C13H19NO3
VC21348018 Thyroxine Methyl Ester 32180-11-3 C16H13I4NO4
VC21349425 2,4-Dichlorobenzoyl Cyanide 35022-43-6 C8H3Cl2NO
VC21348014 Acepromazine maleate 3598-37-6 C23H26N2O5S
VC21348315 1,2-Dihydro Dexamethasone 426-17-5 C22H31FO5
VC21348415 9,10-Dioxo Ketotifen 43076-16-0 C19H17NO2S
VC21348183 Colchicoside 477-29-2 C27H33NO11
VC21348312 19-Hydroxyandrost-4-ene-3,17-dione 510-64-5 C19H26O3
VC21348005 4-Chlorobenzhydrylamine hydrochloride 5267-39-0 C13H13Cl2N
VC21349703 6beta-Hydroxydexamethasone 55879-47-5 C22H29FO6
VC21348933 (1R,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol 65445-14-9 C27H44O2
VC21348540 Azafenidin 68049-83-2 C15H13Cl2N3O2
VC21348982 4-Chloro-3-sulfamoylbenzoyl chloride 70049-77-3 C7H5Cl2NO3S
VC21348215 N-Deshydroxyethyl Dasatinib 910297-51-7 C20H22ClN7OS
VC21348348 10-deacetyl-13-oxobaccatin III 92950-42-0 C29H34O10